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Compound of Interest

Compound Name: (-)-Pulegone

Cat. No.: B056846

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling volatile and potentially hazardous compounds like
(-)-Pulegone. This guide provides immediate, essential safety protocols, operational
procedures, and disposal plans to minimize risks and ensure compliance with safety standards.

(-)-Pulegone is a naturally occurring monoterpene and a component of various essential oils. It
is classified as a combustible liquid, harmful if swallowed, a suspected carcinogen, and a skin
irritant.[1][2] It is also harmful to aquatic life.[1][3] Due to its potential health risks, adherence to
strict safety protocols is crucial.

Quantitative Data Summary

While specific occupational exposure limits (OELs) from bodies like NIOSH or ACGIH have not
been established for (-)-Pulegone, it is essential to handle it with care in a well-ventilated area,
preferably within a chemical fume hood, to minimize inhalation exposure.[4] The following table
summarizes key quantitative data available for (-)-Pulegone to inform risk assessments and
safety procedures.
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Parameter Value Source
Vapor Pressure 0.093 mmHg at 25 °C [51[6]
58.3 °C at 1 mmHg [7]

82.5 °C at 5 mmHg [7]

94.0 °C at 10 mmHg [7]

106.8 °C at 20 mmHg [7]

121.7 °C at 40 mmHg [7]

130.2 °C at 60 mmHg [7]

143.1 °C at 100 mmHg [7]

162.5 °C at 200 mmHg [7]

189.8 °C at 400 mmHg [7]

221.0 °C at 760 mmHg [7]

Boiling Point 224 °C [819]
Flash Point 82 °C (180 °F) - closed cup [3][6]
Odor Pleasant, minty, camphor-like [819]
Warning Properties Poor [3][10]

Personal Protective Equipment (PPE) Protocol

A systematic approach to selecting and using PPE is critical. The following workflow outlines
the decision-making process for ensuring adequate protection when handling (-)-Pulegone.
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Hazard Assessment

Identify Hazards:
- Combustible Liquid
- Harmful if Swallowed
- Suspected Carcinogen
- Skin Irritant
- Aquatic Toxicity

Evaluate Exposure Routes:
- Inhalation

- Skin Contact

- Eye Contact
- Ingestion

PPE Selection
\i

Eye and Face Protection Skin and Body Protection Respiratory Protection
/ Specific PPE Requirements \
A

Work in a certified chemical fume hood.

Chemical splash goggles (ANSI Z87.1) Chemical-resistant gloves (Nitrile or Neoprene recommended) . . " .

e X . . If hood is unavailable or for spill response:

Face shield if splash hazard exists Lab coat or chemical-resistant apron . e N N > -
Air-purifying respirator with organic vapor cartridges.

Proper Use ar{ ;i Maintenance

Inspect PPE before each use

Proper donning and doffing technique

Decontaminate or dispose of PPE after use

Click to download full resolution via product page

PPE Selection Workflow for (-)-Pulegone
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Detailed Methodologies for Personal Protective
Equipment

Eye and Face Protection:
e Always wear chemical splash goggles that meet ANSI Z87.1 standards.

« If there is a significant risk of splashing, a face shield should be worn in addition to goggles.

[3]
Skin and Body Protection:

¢ Gloves: Chemical-resistant gloves are mandatory.[3] While specific breakthrough time data
for (-)-Pulegone is not readily available, nitrile or neoprene gloves are generally
recommended for handling organic compounds.[4][11] It is crucial to select gloves with a
thickness appropriate for the duration of the task. Always inspect gloves for any signs of
degradation or puncture before use.[3] Contaminated gloves should be removed using the
proper technique to avoid skin contact and disposed of as hazardous waste.[3]

o Protective Clothing: A standard laboratory coat should be worn. For tasks with a higher risk
of splashes, a chemical-resistant apron over the lab coat is recommended.

Respiratory Protection:

 All work with (-)-Pulegone should be conducted in a properly functioning chemical fume
hood to minimize inhalation of vapors.[12]

e (-)-Pulegone has poor warning properties, meaning its odor threshold may be above the
concentration that could be harmful.[3][10] Therefore, relying on smell to detect its presence
is not a reliable safety measure.

¢ In the event of a spill or if work must be performed outside of a fume hood, a NIOSH-
approved air-purifying respirator with organic vapor cartridges is required.[3] If the airborne
concentration is unknown or high, a supplied-air respirator may be necessary.[13] A proper fit
test and training on respirator use are essential.
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Operational and Disposal Plans

Handling and Storage:

Handle (-)-Pulegone in a well-ventilated area, preferably a chemical fume hood.[12]

Keep containers tightly closed when not in use.[3]

Store in a cool, dry place away from sources of ignition, as it is a combustible liquid.[2][3]

Avoid contact with skin, eyes, and clothing.[5]

Wash hands thoroughly after handling.[3]

Spill Response:

Evacuate: Immediately evacuate the affected area and alert others.
¢ Ventilate: Ensure the area is well-ventilated, if safe to do so.

o PPE: Don appropriate PPE, including respiratory protection, chemical-resistant gloves, and
eye protection.

o Containment: For small spills, contain the liquid with an inert absorbent material such as
sand, vermiculite, or commercial sorbent pads.

o Collection: Carefully collect the absorbed material into a sealed, labeled container for
hazardous waste disposal.

o Decontamination: Clean the spill area with soap and water.

o Large Spills: For large spills, evacuate the area and contact your institution's environmental
health and safety department immediately.

Disposal Plan:

» All waste containing (-)-Pulegone, including contaminated gloves, absorbent materials, and
empty containers, must be disposed of as hazardous waste.[5]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b056846?utm_src=pdf-body
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://www.osha.gov/laws-regs/standardinterpretations/2000-07-18
https://m.chemicalbook.com/ProductChemicalPropertiesCB3448348_EN.htm
https://www.osha.gov/laws-regs/standardinterpretations/2000-07-18
https://www.thegoodscentscompany.com/data/rw1507831.html
https://www.osha.gov/laws-regs/standardinterpretations/2000-07-18
https://www.benchchem.com/product/b056846?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1507831.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Collect waste in a properly labeled, sealed container.

o Follow all local, state, and federal regulations for hazardous waste disposal. Do not
discharge into the environment.[3][5]

By implementing these safety and logistical measures, researchers can significantly mitigate
the risks associated with handling (-)-Pulegone and maintain a safe and productive laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b056846#personal-protective-equipment-for-handling-
pulegone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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